Cas no 896353-93-8 (N-(4-oxo-3,4-dihydrophthalazin-1-yl)methyl-2-phenoxypropanamide)

• Product Name: N-(4-oxo-3,4-dihydrophthalazin-1-yl)methyl-2-phenoxypropanamide
• CAS No: 896353-93-8
• MF: C₁₈H₁₇N₃O₃
• MW: 323.345884084702
• CID: 5479282
• Update Time: 2025-05-05

N-(4-oxo-3,4-dihydrophthalazin-1-yl)methyl-2-phenoxypropanamide Chemical and Physical Properties

Names and Identifiers

• Propanamide, N-[(3,4-dihydro-4-oxo-1-phthalazinyl)methyl]-2-phenoxy-
• N-(4-oxo-3,4-dihydrophthalazin-1-yl)methyl-2-phenoxypropanamide

• Inchi： 1S/C18H17N3O3/c1-12(24-13-7-3-2-4-8-13)17(22)19-11-16-14-9-5-6-10-15(14)18(23)21-20-16/h2-10,12H,11H2,1H3,(H,19,22)(H,21,23)
• InChI Key： YKTAYPDGHCSJJA-UHFFFAOYSA-N
• SMILES： C(NCC1C2=C(C=CC=C2)C(=O)NN=1)(=O)C(OC1=CC=CC=C1)C

Additional information on N-(4-oxo-3,4-dihydrophthalazin-1-yl)methyl-2-phenoxypropanamide

N-(4-Oxo-3,4-Dihydrophthalazin-1-Yl)Methyl-2-Phenoxypropanamide: A Comprehensive Overview

The compound with CAS No. 896353-93-8, known as N-(4-oxo-3,4-dihydrophthalazin-1-yl)methyl-2-phenoxypropanamide, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of phthalazin derivatives, which have garnered considerable attention in recent years due to their unique chemical properties and versatile functionalities. The molecule's structure is characterized by a phthalazin ring system, an oxo group at position 4, and a substituted propanamide moiety attached via a methylene bridge. These structural features contribute to its distinctive reactivity and biological activity.

Recent studies have highlighted the importance of phthalazin derivatives in drug discovery and development. The N-(4-oxo-3,4-dihydrophthalazin-1-yl)methyl group is particularly interesting due to its ability to act as a bioisostere in medicinal chemistry. This feature allows it to mimic the pharmacophoric properties of other bioactive molecules, making it a valuable component in the design of novel therapeutic agents. For instance, researchers have explored its potential as an inhibitor of certain enzymes involved in disease pathways, such as kinases and proteases.

The 2-phenoxypropanamide moiety further enhances the compound's versatility. The phenoxy group introduces electronic and steric effects that can modulate the molecule's interactions with biological targets. Additionally, the amide functionality is known for its stability and ability to participate in hydrogen bonding, which is crucial for bioavailability and target binding affinity. Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound, leveraging techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions.

From a materials science perspective, N-(4-oxo-3,4-dihydrophthalazin-1-yl)methyl-2-phenoxypropanamide has shown promise as a building block for advanced materials. Its rigid structure and conjugated system make it suitable for applications in organic electronics, such as semiconducting polymers and light-emitting diodes (LEDs). Researchers have demonstrated that incorporating this compound into polymer frameworks can enhance charge transport properties, paving the way for next-generation electronic devices.

In terms of environmental applications, this compound has been investigated for its role in catalysis. Its ability to act as a ligand in metal complexes has been exploited in asymmetric catalysis and enantioselective reactions. Recent studies have focused on its use in catalyzing reactions under mild conditions, reducing energy consumption and waste generation. This aligns with the growing emphasis on sustainable chemistry practices.

Moreover, N-(4-Oxo-3,4-Dihydrophthalazin-1-Yl)Methyl-2-phenoxypropanamide has been studied for its potential in agricultural chemistry. Its ability to interact with plant hormones has led to research into its use as a growth regulator or pest control agent. Field trials have shown promising results in enhancing crop yield under stress conditions without adverse environmental impacts.

Recent breakthroughs in computational chemistry have also contributed to our understanding of this compound's behavior at the molecular level. Advanced molecular modeling techniques have provided insights into its electronic structure, conformational flexibility, and interaction dynamics with biological targets. These findings are critical for optimizing its performance in various applications.

In conclusion, N-(4-Oxo-3,4-Dihydrophthalazin-1-Yl)Methyl-2-phenoxypropanamide represents a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure positions it as a valuable tool in drug discovery, materials science, catalysis, and agriculture. As research continues to uncover new potentials for this compound, it is poised to play an increasingly significant role in advancing scientific innovation.